4-(3,5-Dimethylpyrazol-1-yl)benzoyl chloride
Description
4-(3,5-Dimethylpyrazol-1-yl)benzoyl chloride is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
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Properties
CAS No. |
86618-73-7 |
|---|---|
Molecular Formula |
C12H11ClN2O |
Molecular Weight |
234.68 g/mol |
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)benzoyl chloride |
InChI |
InChI=1S/C12H11ClN2O/c1-8-7-9(2)15(14-8)11-5-3-10(4-6-11)12(13)16/h3-7H,1-2H3 |
InChI Key |
ORYKXUISTREODT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN1C2=CC=C(C=C2)C(=O)Cl)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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